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Compound of Interest

Compound Name:
3-Amino-6-bromopyrazine-2-

carboxamide

Cat. No.: B173501 Get Quote

3-Amino-6-bromopyrazine-2-carboxamide is a heterocyclic organic compound featuring a

pyrazine ring, a core structure in many biologically active molecules.[1] Its chemical structure is

distinguished by an amino group (-NH2), a carboxamide group (-CONH2), and a bromine atom,

which make it a valuable and versatile intermediate in medicinal chemistry and pharmaceutical

development.[1][2] Specifically, it serves as a key building block in the synthesis of novel

therapeutic agents, including anti-cancer and anti-inflammatory drugs, as well as in the

development of agrochemicals like pesticides and herbicides.[3] The functional groups on the

molecule allow for diverse chemical reactions, enabling the creation of complex molecules with

potential therapeutic applications.[2]

This guide provides a comprehensive overview of the critical safety protocols and handling

procedures required when working with this compound in a laboratory setting. Adherence to

these guidelines is essential to mitigate risks and ensure a safe research environment.

Hazard Identification and GHS Classification
Understanding the potential hazards is the foundation of safe chemical handling. Based on

available Safety Data Sheet (SDS) information for 3-Amino-6-bromopyrazine-2-carboxamide
(CAS 17890-77-6), the compound is classified as hazardous.

The Globally Harmonized System (GHS) provides a standardized framework for

communicating hazard information. The classification for this compound is summarized below.
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Table 1: GHS Classification for 3-Amino-6-bromopyrazine-2-carboxamide

Classification GHS Pictogram Signal Word Hazard Statements

Skin Irritation
GHS07 (Exclamation

Mark)
Warning

H315: Causes skin

irritation.[4]

Eye Irritation
GHS07 (Exclamation

Mark)
Warning

H319: Causes serious

eye irritation.[4]

It is important to note that while some databases provide limited safety information, a

comprehensive toxicological profile for this compound may not be fully established. Therefore,

it should be handled with the care afforded to all novel chemical entities, assuming potential for

unlisted hazards.

First Aid Measures: Rapid and Effective Response
In the event of accidental exposure, immediate and appropriate first aid is crucial. The following

procedures are based on the compound's known hazards. Personnel providing first aid should

always protect themselves from secondary exposure.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[5] Remove contact lenses if present and

easy to do.[6] Seek immediate medical attention. The reasoning behind the extended

flushing is to ensure the complete removal of any solid particulates and to dilute the irritant,

minimizing damage to the cornea and other sensitive tissues.

Skin Contact: Remove all contaminated clothing and shoes immediately.[7] Wash the

affected skin area thoroughly with soap and plenty of water for at least 15 minutes.[7] If skin

irritation develops or persists, seek medical advice.[6] The mechanical action of washing with

soap helps to remove the compound from the skin surface and pores.

Inhalation: Move the exposed individual to fresh air at once.[7] If breathing is difficult or

stops, provide artificial respiration or oxygen.[7] Seek medical attention if respiratory

symptoms such as coughing or shortness of breath occur.
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Ingestion: Do NOT induce vomiting.[7] Rinse the mouth thoroughly with water.[7] Never give

anything by mouth to an unconscious person.[7] Call a physician or poison control center

immediately.[6]

Exposure Control and Personal Protective
Equipment (PPE)
The primary directive in handling 3-Amino-6-bromopyrazine-2-carboxamide is to prevent

exposure. This is achieved through a combination of robust engineering controls and

appropriate Personal Protective Equipment (PPE).

Engineering Controls
Ventilation: All handling of this compound, especially when weighing or transferring the solid,

must be conducted in a certified chemical fume hood to control the release of dust and

vapors.

Safety Stations: A safety shower and eyewash station must be readily accessible and in

close proximity to the workstation.

Personal Protective Equipment (PPE)
The selection of PPE is the final barrier between the researcher and the chemical. The

following should be considered mandatory:

Eye and Face Protection: Wear tight-sealing safety goggles or safety glasses with side

shields that conform to OSHA 29 CFR 1910.133 or European Standard EN166.[8]

Skin Protection:

Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile) that are inspected for

integrity before each use.

Lab Coat: A flame-retardant lab coat should be worn at all times. Ensure cuffs are snug to

prevent dust from entering.
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Respiratory Protection: If working outside of a fume hood or if there is a risk of

aerosolization, a NIOSH/MSHA or European Standard EN 149 approved respirator with a

particulate filter should be used.[8]

Safe Handling, Storage, and Experimental Workflow
A systematic approach to handling and storage is critical for maintaining the integrity of the

compound and the safety of laboratory personnel.

Chemical Handling Protocol
This protocol outlines the essential steps for safely handling solid 3-Amino-6-bromopyrazine-
2-carboxamide.

Preparation: Before handling, ensure the chemical fume hood is operational, the work area is

clean, and all necessary PPE is worn correctly.

Weighing: Conduct all weighing operations on a tared weigh boat or paper inside the fume

hood to contain any dust. Use spatulas and tools with care to minimize dust generation.

Transfer: When transferring the solid to a reaction vessel, do so carefully and slowly. If

dissolving, add the solvent to the vessel containing the solid within the fume hood.

Post-Handling: After use, decontaminate all equipment and the work surface. Wash hands

thoroughly with soap and water, even after removing gloves.[6]

Storage Requirements
Proper storage is essential to prevent degradation and accidental release.

Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area away

from incompatible substances.[5][7] Some suppliers recommend storage at room

temperature, while others may ship under an inert atmosphere (e.g., argon), suggesting that

long-term storage should be protected from air and moisture.[3]

Incompatibilities: Keep away from strong oxidizing agents.

Standard Experimental Workflow
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The following diagram illustrates a logical workflow for incorporating this compound into a

typical laboratory experiment, emphasizing the integration of safety checkpoints.

Preparation Phase

Handling Phase (in Fume Hood)

Post-Experiment Phase

Review SDS & Protocol

Verify Fume Hood Operation

Don Appropriate PPE

Weigh Compound Carefully

Transfer to Reaction Vessel

Initiate Reaction

Quench & Workup Reaction

Segregate Waste

Decontaminate Glassware & Surfaces

Remove PPE & Wash Hands
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Click to download full resolution via product page

Caption: A standard workflow for handling 3-Amino-6-bromopyrazine-2-carboxamide.

Accidental Release and Emergency Procedures
Preparedness is key to managing accidental releases effectively.

Spill Response
For a small solid spill:

Evacuate & Secure: Alert others in the immediate area and restrict access.

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.

Contain: Gently cover the spill with an inert absorbent material like sand or vermiculite to

prevent it from becoming airborne. Do not use combustible materials like paper towels for

the initial cleanup.

Collect: Carefully sweep or vacuum the absorbed material into a labeled, sealable container

for hazardous waste disposal.[5] Avoid actions that create dust.

Decontaminate: Clean the spill area with an appropriate solvent, followed by soap and water.

Emergency Response Decision Tree
This diagram provides a logical path for responding to common laboratory emergencies

involving the compound.
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Emergency Event Occurs

Chemical Spill Personal Exposure

Is spill large or uncontained? Type of Exposure?

Evacuate Area
Call Emergency Response

Yes

Contain & Clean Spill
(If trained)

No

Skin/Eye Contact

Skin/Eye

Inhalation

Inhalation

Flush with Water (15 min)
Remove Contaminated Clothing Move to Fresh Air

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: Decision tree for responding to spills or personal exposure incidents.

Physical, Chemical, and Toxicological Properties
A summary of known properties is useful for experimental design and safety assessment.

Table 2: Physicochemical and Toxicological Properties
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Property Value Source

CAS Number 17890-77-6 [3]

Molecular Formula C₅H₅BrN₄O [2][3]

Molecular Weight 217.03 g/mol [3]

Appearance
White to orange to green

powder to crystal
[3]

Melting Point 216 °C [3]

Boiling Point 333.8 °C at 760 mmHg [2]

Stability
Stable under recommended

storage conditions.
N/A

Reactivity

Avoid strong oxidizing agents.

Thermal decomposition may

produce carbon oxides,

nitrogen oxides, and hydrogen

bromide.

[8]

Toxicological Data

Causes skin and serious eye

irritation. Further toxicological

properties have not been fully

investigated.

[4][9]

Disposal Considerations
All waste containing 3-Amino-6-bromopyrazine-2-carboxamide, including contaminated

materials and reaction byproducts, must be treated as hazardous waste.

Collection: Collect waste in a clearly labeled, sealed, and appropriate container.

Disposal: Dispose of the chemical waste through a licensed professional waste disposal

service, in accordance with all federal, state, and local environmental regulations. Do not

dispose of it down the drain or with general laboratory trash.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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